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Compound of Interest

Compound Name: 2-Nitrophenoxyacetyl Chloride

Cat. No.: B1280399 Get Quote

Essential Safety and Handling Guide for 2-
Nitrophenoxyacetyl Chloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Nitrophenoxyacetyl Chloride. It is intended for researchers,

scientists, and drug development professionals to ensure the safe management of this

chemical in a laboratory setting. Adherence to these protocols is critical for personal safety and

to prevent environmental contamination.

Chemical Identifier:

CAS Number: 20142-87-4[1]

Molecular Formula: C₈H₆ClNO₄[1]

Hazard Identification and Immediate Precautions
2-Nitrophenoxyacetyl Chloride is a corrosive and moisture-sensitive substance that can

cause severe burns.[1] It is classified as an irritant and reacts with water.[1] Immediate

precautionary measures include handling the chemical within a certified chemical fume hood,

ensuring adequate ventilation, and having immediate access to an eyewash station and a

safety shower.
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The following personal protective equipment is mandatory for handling 2-Nitrophenoxyacetyl
Chloride. The selection of PPE is based on the potential routes of exposure and the chemical's

hazardous properties.

Protection Type Recommended Equipment
Standards and

Specifications

Eye/Face Protection
Chemical splash goggles and

a face shield.

Must conform to EN 166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[2]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®). A

chemically resistant lab coat or

apron must be worn.

Gloves must be inspected

before each use and comply

with EN 374 (EU) or ASTM

F739 (US) standards.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

acid gas/organic vapor

cartridge.

Required when handling

outside of a fume hood or if

there is a risk of exceeding

exposure limits.

Occupational Exposure Limits: No specific occupational exposure limits have been established

for 2-Nitrophenoxyacetyl Chloride. Therefore, it is crucial to handle this compound in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2-Nitrophenoxyacetyl Chloride is essential to minimize

risk.

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Gather all necessary PPE and ensure it is in good condition.
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Prepare all required equipment and reagents before handling the chemical.

Have a spill kit readily accessible.

Handling:

Conduct all manipulations of 2-Nitrophenoxyacetyl Chloride within the chemical fume

hood.

Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Use non-sparking tools and equipment.

Keep the container tightly closed when not in use.

Prevent contact with water and moisture, as it can react violently.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed and protected from moisture.

Store away from incompatible materials such as strong bases, alcohols, and oxidizing

agents.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

Exposure Response
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response Workflow
The following diagram illustrates the step-by-step procedure for responding to a 2-
Nitrophenoxyacetyl Chloride spill.
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Workflow for 2-Nitrophenoxyacetyl Chloride Spill

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Risk
(Minor vs. Major)

Minor Spill

Minor

Major Spill

Major

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Call Environmental Health & Safety (EHS)
and Emergency Services

Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

Carefully Collect Absorbed Material
using non-sparking tools

Place in a Labeled, Sealed Container
for Hazardous Waste

Decontaminate Spill Area

Dispose of Waste via Licensed Facility

Spill Response Complete

Secure the Area
(Restrict Access)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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